Cas no 69113-01-5 (N-Nitrosotris-(2-chloroethyl)urea 90%)

• Product Name: N-Nitrosotris-(2-chloroethyl)urea 90%
• CAS No: 69113-01-5
• MF: C₇H₁₂Cl₃N₃O₂
• MW: 276.548078536987
• CID: 505759
• PubChem ID: 198521
• Update Time: 2025-04-19

N-Nitrosotris-(2-chloroethyl)urea 90% Chemical and Physical Properties

Names and Identifiers

• Urea,N,N,N'-tris(2-chloroethyl)-N'-nitroso-
• N-NITROSOTRIS-(2-CHLOROETHYL)UREA
• SCHEMBL3138606
• Nitrosotris(chloroethyl)urea
• Ethanimidamide,N-[(butylamino)carbonyl]-2,2,2-trichloro-N-hydroxy-
• 1-Nitroso-1,3,3-tris-(2-chloroethyl)urea
• N-Nitrosotris-(2-chloroethyl)urea 90per cent
• Urea, 1-nitroso-1,3,3-tris(2-chloroethyl)-
• 3-Nitroso-1,1,3-tris(chloroethyl)urea
• FT-0673002
• 89774-74-3
• 1,1,3-tris(2-chloroethyl)-3-nitrosourea
• DTXSID00219175
• Tris(2-chloroethyl)nitroso-urea
• 69113-01-5
• N-Nitrosotris-(2-chloroethyl)urea (90%)
• N,N,N'-Tris(2-chloroethyl)-N'-nitroso-urea
• AKOS030239946
• N-Nitrosotris-(2-chloroethyl)urea 90%
• BRN 2275935
• n-nitroso-tris-chloroethylurea
• DB-266535

• Inchi： 1S/C7H12Cl3N3O2/c8-1-4-12(5-2-9)7(14)13(11-15)6-3-10/h1-6H2
• InChI Key： KIRNCVMRJCUYPS-UHFFFAOYSA-N
• SMILES： ClCCN(C(N(CCCl)N=O)=O)CCCl

Computed Properties

• Exact Mass: 274.99976
• Monoisotopic Mass: 274.999510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.8000 (rough estimate)
• Refractive Index: 1.6490 (estimate)
• Stability/Shelf Life: Unstable at Room Temperature
• PSA: 52.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds